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Compound of Interest

Compound Name: Butylphenyl methylpropional, (+)-

Cat. No.: B12648755 Get Quote

FOR IMMEDIATE RELEASE

This guide provides essential safety and logistical information for the proper disposal of

Butylphenyl methylpropional, also known as Lilial or p-BMHCA. Adherence to these procedures

is critical for laboratory personnel, including researchers, scientists, and drug development

professionals, to ensure operational safety and environmental compliance. Butylphenyl

methylpropional is classified as a substance with reproductive toxicity and is recognized as an

environmental hazard, necessitating stringent disposal protocols.[1]

Understanding the Hazards
Butylphenyl methylpropional is harmful if swallowed, causes skin irritation, and may provoke an

allergic skin reaction.[2] It is also suspected of damaging fertility or the unborn child and is toxic

to aquatic life with long-lasting effects.[1][2] Due to these health concerns, its use in cosmetic

products has been banned in the European Union and other regions.[3][4][5][6][7][8]

Key Safety and Disposal Data
The following table summarizes crucial quantitative data for Butylphenyl methylpropional,

compiled from safety data sheets. This information is vital for conducting risk assessments and

ensuring safe handling during the disposal process.
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Property Value Reference

UN Number UN3082 [1]

Proper Shipping Name

ENVIRONMENTALLY

HAZARDOUS SUBSTANCE,

LIQUID, N.O.S. (p-t-Butyl-

alpha-methylhydrocinnamic

aldehyde)

[1]

Transport Hazard Class 9 [1]

Packing Group III [1]

Acute Oral Toxicity (LD50) 1390 mg/kg (Rat) [1][2]

Acute Dermal Toxicity (LD50) > 2000 mg/kg (Rat) [1]

Flash Point >105 °C (closed cup) [1]

Water Solubility 33 mg/L at 20°C [1]

Procedural Protocol for Disposal
The following step-by-step protocol outlines the safe disposal of Butylphenyl methylpropional

from a laboratory setting.

1. Personal Protective Equipment (PPE):

Hand Protection: Wear chemical-resistant gloves (e.g., neoprene).

Eye/Face Protection: Use chemical safety goggles.

Body Protection: A lab coat is mandatory. For larger quantities or in case of a spill, liquid-

impermeable coveralls may be necessary.[1]

2. Waste Collection and Storage:

Segregation: Do not mix Butylphenyl methylpropional waste with other chemical waste

streams unless their compatibility has been definitively confirmed.[1]
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Containerization: Collect all waste containing Butylphenyl methylpropional in a dedicated,

clearly labeled, and sealable container that is compatible with the chemical.[1]

Labeling: The waste container must be prominently labeled as "Hazardous Waste" and

clearly identify the contents as "Butylphenyl Methylpropional" or "Lilial." The label should also

include hazard warnings such as "Toxic" and "Environmentally Hazardous."[1]

Storage: Store the sealed waste container in a designated, well-ventilated hazardous waste

accumulation area. Ensure it is kept away from incompatible materials, including strong

acids, bases, and oxidizing agents. The storage area should be cool and secure.[1]

3. Spill Management:

Immediate Actions: In the event of a spill, evacuate unnecessary personnel and ensure

adequate ventilation. Remove all sources of ignition.[1]

Containment: For small spills, contain the liquid using an inert absorbent material such as

sand, vermiculite, or diatomaceous earth.[1]

Cleanup: Carefully collect the absorbed material and place it into the designated hazardous

waste container.[1]

Decontamination: Thoroughly clean the spill area with soap and water.[1]

Reporting: Report any spills to the appropriate environmental health and safety officer in your

institution.[1]

4. Final Disposal:

Regulatory Compliance: All disposal activities must be conducted in strict accordance with

local, state, and federal regulations. Never dispose of Butylphenyl methylpropional down the

drain or in the general trash.[1][2]

Professional Disposal Service: Arrange for the collection and disposal of the Butylphenyl

methylpropional waste by a licensed hazardous waste disposal company. These specialized

companies are equipped to transport and treat the material at a permitted facility in an

environmentally responsible manner.[1]
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Documentation: Maintain comprehensive records of all hazardous waste disposal activities.

This includes manifests and certificates of disposal provided by the waste management

company.[1]

Disposal Workflow
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Caption: Workflow for the safe disposal of Butylphenyl methylpropional.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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